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Compound of Interest

Compound Name: rac Ramelteon-d3

Cat. No.: B562911 Get Quote

Introduction

rac-Ramelteon-d3 is the deuterated form of Ramelteon, a selective melatonin MT1/MT2

receptor agonist used in research and as a sedative hypnotic.[1][2] The incorporation of

deuterium atoms makes it an ideal internal standard for quantitative analysis by mass

spectrometry, such as in liquid chromatography-mass spectrometry (LC-MS/MS) assays, by

providing a distinct mass shift from the unlabeled analyte while maintaining similar

physicochemical properties.[3][4]

Accurate and consistent preparation of stock solutions is a critical first step for any experiment

to ensure data reproducibility and validity. This document provides a detailed protocol for the

preparation, handling, and storage of rac-Ramelteon-d3 stock solutions for use by researchers,

scientists, and drug development professionals.

Safety Precautions

Researchers must adhere to standard laboratory safety protocols.[5] Handle rac-Ramelteon-d3

and all solvents in a well-ventilated area or a chemical fume hood.[6] Wear appropriate

Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-

resistant gloves.[7] Refer to the Material Safety Data Sheet (MSDS) for complete hazard

information before handling.[7][8] When handling deuterated compounds, it is crucial to

minimize exposure to atmospheric moisture to prevent H-D exchange, which can compromise

isotopic purity.[9]
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Quantitative Data Summary
The key chemical and physical properties of rac-Ramelteon-d3 are summarized in the table

below for quick reference.

Property Value Source(s)

Chemical Name

rac N-[[1,6,7,8-Tetrahydro-2H-

indeno[5,4-b]furan-8-

yl]ethyl]propanamide-d3

[1]

Synonyms
rac TAK-375-d3, rac Rozerem-

d3
[1][10]

CAS Number 1185146-24-0 [1][11]

Molecular Formula C₁₆H₁₈D₃NO₂ [1][2][12]

Molecular Weight 262.36 g/mol [1][10][12]

Appearance Off-White Solid [2]

Solubility
Dimethyl Sulfoxide (DMSO),

Ethanol, Methanol, Chloroform
[2][13][14]

Storage Conditions

Long-term: -20°C Freezer.

Short-term: Room Temperature

is permissible.

[11][13]

Experimental Protocol: Stock Solution Preparation
(1 mg/mL)
This protocol describes the preparation of a 1 mg/mL primary stock solution of rac-Ramelteon-

d3 in Dimethyl Sulfoxide (DMSO).

Materials and Equipment

rac-Ramelteon-d3 solid

Anhydrous Dimethyl Sulfoxide (DMSO)
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Analytical balance

Calibrated pipettes

Amber glass vials with screw caps or septum caps

Vortex mixer

Sonicator bath

Inert gas (Argon or Nitrogen), optional but recommended

Procedure

Preparation of Glassware: Ensure all glassware is thoroughly cleaned and dried in an oven

at >100°C for several hours to remove any residual moisture.[9] Allow to cool to room

temperature in a desiccator before use.

Compound Equilibration: Before opening, allow the vial containing rac-Ramelteon-d3 to

equilibrate to room temperature for at least 15-20 minutes. This prevents atmospheric

moisture from condensing on the cold solid.

Weighing the Compound:

Tare a clean, dry amber vial on the analytical balance.

Carefully weigh the desired amount of rac-Ramelteon-d3 (e.g., 1.0 mg) directly into the

tared vial. Record the exact weight.

For highly sensitive applications, this step should be performed in a glove box under an

inert atmosphere.[9]

Solvent Addition:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial. To

prepare a 1 mg/mL solution, add 1.0 mL of DMSO for every 1.0 mg of compound.

Calculation: Volume (mL) = Weight (mg) / Desired Concentration (mg/mL)
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Dissolution:

Tightly cap the vial.

Vortex the vial for 30-60 seconds to facilitate dissolution.

If the solid is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

Visually inspect the solution against a light source to ensure all solid has completely

dissolved.

Labeling and Storage:

Clearly label the vial with the compound name ("rac-Ramelteon-d3"), concentration (1

mg/mL), solvent (DMSO), preparation date, and your initials.

For long-term storage, store the stock solution at -20°C in the dark.[11][13] Use amber

vials to protect the compound from light-induced degradation.[15]

Preparation of Working Solutions

To prepare lower concentration working solutions, perform serial dilutions from the primary

stock solution using the appropriate anhydrous solvent. Always use calibrated pipettes and

fresh vials for each dilution.

Workflow and Pathway Diagrams
The following diagrams illustrate the key workflows for preparing and using the stock solution.
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Caption: Workflow for preparing a rac-Ramelteon-d3 stock solution.
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Caption: Logical flow for using stock solutions in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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